Cas no 149246-81-1 (3-(3-Bromophenyl)-1H-pyrazol-5-amine)

3-(3-Bromophenyl)-1H-pyrazol-5-amine is a brominated phenyl-substituted pyrazole derivative with notable utility in organic synthesis and pharmaceutical research. Its structural framework, featuring a bromine substituent on the phenyl ring and an amine group on the pyrazole core, makes it a versatile intermediate for constructing more complex heterocyclic compounds. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, while the amine group provides opportunities for derivatization or coordination chemistry. This compound is particularly valuable in medicinal chemistry for the development of targeted bioactive molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
3-(3-Bromophenyl)-1H-pyrazol-5-amine structure
149246-81-1 structure
Product Name:3-(3-Bromophenyl)-1H-pyrazol-5-amine
CAS No:149246-81-1
MF:C9H8BrN3
MW:238.083920478821
MDL:MFCD06738756
CID:105592
PubChem ID:16043668
Update Time:2025-06-11

3-(3-Bromophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Bromophenyl)-1H-pyrazol-5-amine
    • 1H-Pyrazol-3-amine,5-(3-bromophenyl)-
    • 5-(3-bromophenyl)-1H-pyrazol-3-amine
    • 5-(3-Bromo-phenyl)-2H-pyrazol-3-ylamine
    • 5-AMINO-3-(3-BROMOPHENYL)-1H-PYRAZOLE
    • 1H-Pyrazol-3-amine,5-(3-bromophenyl)
    • 3-Amino-5-(3-bromophenyl)-1H-pyrazole
    • 5-(3-bromophenyl)-2H-pyrazol-3-amine
    • EOS-61412
    • 5-AMino-3-(3-broMophenyl)pyrazole
    • 3-(3-bromophenyl)-1H-pyrazol-5-amine (en)
    • AKOS000178996
    • AKOS015909847
    • NQFSHBKZGKSELV-UHFFFAOYSA-N
    • BA-0815
    • AB27821
    • AKOS025394383
    • SCHEMBL1861037
    • EN300-1150379
    • A18219
    • MFCD06738756
    • 149246-81-1
    • 1H-Pyrazol-3-amine, 5-(3-bromophenyl)-
    • CS-0146995
    • SY012508
    • 3-(3-Bromophenyl)-1H-pyrazol-5-amine, AldrichCPR
    • 5-(3-bromophenyl)-1H-pyrazol-3-amine;5-Amino-3-(3-bromophenyl)pyrazole
    • FT-0604333
    • DTXSID80581403
    • J-510590
    • 5-(3-Bromophenyl)-2H-pyrazol-3-ylamine
    • DB-063793
    • MDL： MFCD06738756
    • Inchi： 1S/C9H8BrN3/c10-7-3-1-2-6(4-7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
    • InChI Key： NQFSHBKZGKSELV-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C1=CC(N)=NN1

Computed Properties

  • Exact Mass: 236.99000
  • Monoisotopic Mass: 236.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.645
  • Melting Point: 149-151°C
  • Boiling Point: 470.6°C at 760 mmHg
  • Flash Point: 238.4°C
  • Refractive Index: 1.689
  • PSA: 54.70000
  • LogP: 3.00260

3-(3-Bromophenyl)-1H-pyrazol-5-amine Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-(3-Bromophenyl)-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(3-Bromophenyl)-1H-pyrazol-5-amine Pricemore >>

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